Cas no 159687-94-2 (2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI))

2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI) structure
159687-94-2 structure
Product Name:2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI)
CAS No:159687-94-2
MF:C6H13ClN2O2
MW:180.632620573044
CID:135669
PubChem ID:20066636
Update Time:2025-04-19

2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinecarboxylicacid, methyl ester, monohydrochloride (9CI)
    • methyl piperazine-2-carboxylate,hydrochloride
    • 2-Piperazinecarboxylicacid,methylester monohydrochloride
    • 2-Piperazinecarboxylic Acid,Methyl Ester HCl
    • Methyl 2-Piperazinecarboxylate, hydrochloride
    • 2-PIPERAZINECARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
    • 2-Piperazinecarboxylicacid,methyl ester,monohydrochloride(9ci)
    • Methyl piperazine-2-carboxylate--hydrogen chloride (1/1)
    • Methyl piperazine-2-carboxylate hydrochloride
    • 159687-94-2
    • AC-20396
    • SCHEMBL10448153
    • methyl piperazine-2-carboxylate;hydrochloride
    • DTXSID70602075
    • AKOS015912106
    • LCWOYKOPCRBHPQ-UHFFFAOYSA-N
    • 2-PIPERAZINECARBOXYLIC ACID, METHYL ESTER MONOHYDROCHLORIDE
    • Inchi: 1S/C6H12N2O2.ClH/c1-10-6(9)5-4-7-2-3-8-5;/h5,7-8H,2-4H2,1H3;1H
    • InChI Key: LCWOYKOPCRBHPQ-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1CNCCN1)=O

Computed Properties

  • Exact Mass: 180.06700
  • Monoisotopic Mass: 180.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2

Experimental Properties

  • Boiling Point: 262ºC at 760 mmHg
  • Flash Point: 112.2ºC
  • PSA: 50.36000
  • LogP: 0.18040
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